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Compound of Interest

Compound Name: N106

Cat. No.: B1677604

Product Name: N106 Synonyms: SERCA2a SUMOylation activator Audience: Researchers,
scientists, and drug development professionals.

Product Description

N106 is a first-in-class small molecule activator of the SUMO-activating enzyme, E1 ligase.[1]
[2] By directly activating this enzyme, N106 promotes the SUMOylation of the sarcoplasmic
reticulum Ca2+-ATPase (SERCAZ2a), a critical pump in cardiac muscle cells responsible for
calcium reuptake into the sarcoplasmic reticulum.[1] This enhanced activity leads to improved
cardiac lusitropy (relaxation) and contractility, making N106 a valuable tool for cardiovascular
research, particularly in the context of heart failure.[1] Additionally, recent studies have
identified N106 as a partial, noncompetitive inhibitor of the Na+/K+-ATPase (NKA), suggesting
a dual modulatory role on cardiac ion pumps.[3]

Physicochemical and Handling Properties

Proper handling and storage of N106 are crucial to maintain its stability and ensure
experimental reproducibility. The compound is a white to off-white solid.[1]

Table 1: Physicochemical Properties of N106
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Property Value Reference
Molecular Formula C17H14aN4O3S [1]
Molecular Weight 354.38 g/mol [1]
CAS Number 862974-25-2 [1]
Appearance White to off-white solid [1]
Purity >98% [2]

Solution Preparation
Solvent Selection and Solubility

N106 exhibits limited solubility in aqueous solutions. The recommended solvent for creating
stock solutions is dimethyl sulfoxide (DMSO).

Table 2: N106 Solubility

Solvent Concentration Comments Reference

Requires sonication
and warming to 60°C
for complete
62.5 mg/mL (176.36 ) )
DMSO dissolution. Use newly  [1]
mM)
opened, anhydrous
DMSO as the solvent

is hygroscopic.

Protocol: Preparation of a 10 mM Stock Solution in
DMSO

Materials:
e N106 powder

e Anhydrous (newly opened) Dimethyl Sulfoxide (DMSO)
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Sterile, conical-bottom polypropylene tubes

Vortex mixer

Water bath or heat block set to 60°C

Ultrasonic bath

Procedure:

e Weighing: Accurately weigh the desired amount of N106 powder. For example, to prepare 1
mL of a 10 mM stock solution, weigh 3.54 mg of N106.

e Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the
N106 powder.

» Dissolution: a. Briefly vortex the mixture. b. Warm the solution by placing the tube in a water
bath or on a heat block set to 60°C for 5-10 minutes.[1] c. Further aid dissolution by placing
the tube in an ultrasonic bath for 10-15 minutes.[1] d. Vortex again to ensure the solution is
clear and homogenous. Visually inspect for any undissolved particulates.

¢ Final Volume: Ensure the final desired concentration is achieved.

Table 3: Stock Solution Preparation Guide

Target
. Mass for 1 mL Mass for 5 mL Mass for 10 mL
Concentration
1mM 0.35 mg 1.77 mg 3.54 mg
5 mM 1.77 mg 8.86 mg 17.72 mg
10 mM 3.54 mg 17.72 mg 35.44 mg
50 mM 17.72 mg 88.60 mg 177.20 mg

Storage and Stability
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To prevent degradation and loss of potency, N106 powder and its stock solutions must be
stored under appropriate conditions. Aliquoting stock solutions is highly recommended to avoid
repeated freeze-thaw cycles.[1][2]

Table 4: Recommended Storage Conditions

Storage .
Form Shelf Life Comments Reference
Temperature
Store in a
Solid Powder -20°C 3 years desiccated [11[2]
environment.
Preferred for
In DMSO -80°C 6 months long-term [1]
storage.
Suitable for
In DMSO -20°C 1-3 months short-term [1][2]
storage.

Mechanism of Action

N106 has a dual effect on key cardiac ion pumps. Its primary described mechanism is the
activation of the SUMO-activating enzyme (E1 Ligase), which enhances the SUMOylation of
SERCAZ2a, leading to increased ATPase activity and improved calcium handling in
cardiomyocytes.[1] Concurrently, N106 acts as a partial inhibitor of the Na+/K+-ATPase (NKA),
reducing its catalytic turnover without affecting its affinity for ATP or ions.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solution-preparation-and-storage]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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